Cas no 2138064-88-5 (3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138064-88-5
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6090711
• PubChem ID: 165490945
• Update Time: 2025-06-14

3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138064-88-5
• 3-(dimethylamino)-4,4-dimethylcyclohexan-1-ol
• EN300-1159138
• 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C10H21NO/c1-10(2)6-5-8(12)7-9(10)11(3)4/h8-9,12H,5-7H2,1-4H3
• InChI Key： ILRVUQQJUCTYPN-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(C)C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol

Recent Advances in the Study of 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol (CAS: 2138064-88-5)

The compound 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol (CAS: 2138064-88-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and dimethylamino functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for further pharmacological testing and potential commercialization. The study also highlighted the compound's stability under various physiological conditions, making it a viable candidate for oral administration.

Pharmacological evaluations have revealed that 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol exhibits notable activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest that the compound has affinity for both GABAergic and dopaminergic systems, indicating potential applications in treating neurological disorders such as anxiety, depression, and Parkinson's disease. However, further studies are required to elucidate its precise mechanism of action and to assess its safety profile.

In addition to its CNS activity, recent research has explored the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol inhibits key inflammatory mediators, such as TNF-α and IL-6, in murine models. These findings suggest its potential as a therapeutic agent for chronic inflammatory conditions, though clinical trials are needed to confirm these effects in humans.

Despite these promising results, challenges remain in the development of 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-ol (CAS: 2138064-88-5) represents a promising molecule with diverse therapeutic potential. Ongoing research aims to refine its synthesis, understand its pharmacological mechanisms, and evaluate its safety and efficacy in humans. The compound's dual activity in the CNS and inflammatory pathways makes it a particularly interesting candidate for further investigation in the field of chemical biology and drug discovery.